3-[5-({[(butan-2-yl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]-N-[(2-methoxyphenyl)methyl]propanamide

• IUPAC Name: 3-[5-[2-(butan-2-ylamino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(2-methoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C27H31N5O4S/c1-4-17(2)29-24(34)16-37-27-31-20-11-7-6-10-19(20)25-30-21(26(35)32(25)27)13-14-23(33)28-15-18-9-5-8-12-22(18)36-3/h5-12,17,21H,4,13-16H2,1-3H3,(H,28,33)(H,29,34)
• InChI Key: ZLWIBXBVCCFCBO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CSC1=NC2=CC=CC=C2C3=NC(C(=O)N31)CCC(=O)NCC4=CC=CC=C4OC
• Molecular Formula: C27H31N5O4S
• Molecular Weight: 521.6 g/mol
• CAS No.: 1095325-29-3

Description

3-[5-({[(butan-2-yl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]-N-[(2-methoxyphenyl)methyl]propanamide is a complex synthetic small molecule belonging to the imidazoquinazolinone chemical class, a scaffold of significant interest in medicinal chemistry and chemical biology research. While the specific biological profile of this exact compound requires further characterization, its structure suggests potential as a valuable pharmacological probe . The core imidazo[1,2-c]quinazoline moiety is known to interact with various enzyme families, and the presence of specific functional groups, including the sulfanyl linker and the N-[(2-methoxyphenyl)methyl]propanamide tail, indicates it may be designed for targeted protein inhibition . Researchers can utilize this compound to investigate structure-activity relationships (SAR) in the development of novel therapeutic agents, particularly in oncology and inflammatory disease research. Its mechanism of action is hypothesized to involve interference with key cellular signaling pathways, potentially through kinase inhibition or modulation of protein-protein interactions. This product is offered for research use only and is not intended for diagnostic or therapeutic applications. Researchers should consult relevant supplier documentation for handling, storage, and safety data specific to this compound.

Biological Activity

The compound 3-[5-({[(butan-2-yl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]-N-[(2-methoxyphenyl)methyl]propanamide represents a novel class of bioactive agents with potential therapeutic applications. Its structure features a unique combination of an imidazoquinazoline core and various functional groups, which may contribute to its biological activity.

Chemical Structure

The chemical structure can be broken down as follows:

• Imidazoquinazoline Core : This core is known for its diverse biological activities, including anticancer and antimicrobial properties.
• Butanamide Side Chain : This moiety may enhance the compound's lipophilicity and cellular uptake.
• Methoxyphenyl Group : This group may influence the compound's interaction with biological targets.

The exact mechanism of action of this compound is not fully elucidated. However, it is hypothesized that the imidazoquinazoline core interacts with specific enzymes or receptors, potentially modulating their activity. The presence of sulfur in the structure may also suggest antioxidant properties, as compounds containing sulfur are often associated with radical scavenging activities.

Biological Activity

Research has shown that compounds similar to this one exhibit a range of biological activities:

• Antimicrobial Activity : Studies indicate that imidazoquinazolines possess antibacterial and antifungal properties. For instance, derivatives have been tested against strains such as E. coli and S. aureus, showing varying degrees of effectiveness .
• Antioxidant Activity : Compounds featuring sulfur atoms have demonstrated significant free radical scavenging capabilities. The DPPH assay is commonly used to assess this activity, where many imidazoquinazolines showed promising results .
• Anticancer Potential : Some studies suggest that imidazoquinazolines can inhibit cancer cell proliferation through various pathways, including apoptosis induction and cell cycle arrest .

Case Study 1: Antimicrobial Screening

A study focused on the synthesis and evaluation of various substituted imidazoquinazolines revealed that compounds with similar structural features to our target exhibited moderate antimicrobial activity against E. coli and S. aureus. The minimum inhibitory concentration (MIC) values ranged from 50 to 100 µg/mL, indicating potential for further development as antimicrobial agents .

Case Study 2: Antioxidant Activity Assessment

In another investigation, the antioxidant potential of related compounds was evaluated using the DPPH radical scavenging assay. Compounds demonstrated varying degrees of activity, with some achieving over 70% inhibition at concentrations as low as 10 µg/mL. This suggests that modifications in the side chains can significantly enhance antioxidant properties .

Table 1: Biological Activity Overview

Activity Type	Assay Method	Results (Example Compounds)
Antimicrobial	MIC Test	Active against E. coli, S. aureus (50–100 µg/mL)
Antioxidant	DPPH Scavenging	>70% inhibition at 10 µg/mL
Anticancer	Cell Proliferation Assay	Inhibition observed in cancer cell lines

Comparison with Similar Compounds

Key Structural Insights :

• R₂ modifications : The 2-methoxybenzyl group in the target compound may confer improved target selectivity compared to the furylmethyl or benzylcarbamoyl groups, as methoxy substituents are common in kinase inhibitors (e.g., gefitinib) .
• R₅ variations : The butan-2-yl carbamoyl group balances lipophilicity and steric bulk, contrasting with the more polar dimethoxyphenethyl group in , which may alter binding kinetics.

Bioactivity and Structure-Activity Relationships (SAR)

While direct bioactivity data for the target compound are unavailable, clustering analyses of structurally related molecules () reveal:

• Core scaffold importance : The imidazo[1,2-c]quinazoline core is associated with kinase inhibition (e.g., EGFR, VEGFR) due to planar aromaticity and hydrogen-bonding capacity .
• Substituent effects :
  • Sulfanyl-linked groups : Compounds with sulfanyl moieties (e.g., 6a , ) show moderate anticancer activity (IC₅₀ ~10–50 µM) .
  • Methoxybenzyl vs. furylmethyl : The 2-methoxy group may enhance metabolic stability compared to furan derivatives, which are prone to oxidative degradation .

Computational Similarity and Pharmacokinetics

• ADME properties : Predicted logP (~3.2) and topological polar surface area (~110 Ų) indicate moderate oral bioavailability, superior to bulkier derivatives like (logP ~4.5) .

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

• Methodological Approach :

• Step 1 : Use multi-step protocols with optimized reaction conditions. For example, introduce the imidazoquinazoline core via cyclization under reflux in aprotic solvents (e.g., DMF) at 80–100°C .
• Step 2 : Attach the sulfanyl group using thiol-containing intermediates in the presence of a base (e.g., K₂CO₃) to enhance nucleophilic substitution efficiency .
• Step 3 : Purify intermediates via column chromatography (silica gel, ethyl acetate/hexane gradient) and final product via recrystallization (ethanol/water) .
• Key Parameters : Control temperature (±2°C), solvent polarity, and catalyst (e.g., Pd/C for hydrogenation steps) to minimize side reactions .

Q. What analytical techniques are critical for confirming the structural integrity of this compound?

• Essential Methods :

• NMR Spectroscopy : Use ¹H/¹³C-NMR to verify substituent positions (e.g., methoxyphenyl methyl resonance at δ 3.8–4.2 ppm) and imidazoquinazoline core signals .
• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular formula (e.g., [M+H]⁺ peak matching C₃₀H₃₂N₅O₄S⁺) .
• HPLC : Monitor purity (>95%) with a C18 column and acetonitrile/water mobile phase .

Q. How should researchers design initial biological activity screens for this compound?

• Screening Protocol :

• Target Selection : Prioritize kinases (e.g., PI3K, EGFR) or inflammatory enzymes (COX-2) based on structural analogs’ activities .
• Assay Conditions : Use in vitro enzyme inhibition assays (IC₅₀ determination) at 10–100 µM concentrations in PBS buffer (pH 7.4) .
• Controls : Include positive controls (e.g., staurosporine for kinase assays) and solvent-only blanks to validate results .

Advanced Research Questions

Q. How can reaction mechanisms for key transformations (e.g., sulfanyl group introduction) be elucidated?

• Experimental Strategies :

• Kinetic Studies : Monitor reaction progress via TLC or in-situ IR to identify intermediates (e.g., thiolate anion formation) .
• Isotopic Labeling : Use deuterated solvents (DMSO-d₆) or ³⁵S-labeled reagents to track sulfur incorporation pathways .
• Computational Modeling : Perform DFT calculations (B3LYP/6-31G*) to map energy profiles for nucleophilic substitution steps .

Q. What methodologies resolve contradictions in reported biological activity data (e.g., varying IC₅₀ values across studies)?

• Resolution Framework :

• Reproducibility Checks : Standardize assay conditions (e.g., cell line passage number, serum concentration) .
• Meta-Analysis : Compare datasets using statistical tools (ANOVA, PCA) to identify outliers or confounding variables (e.g., solvent effects) .
• Structural-Activity Relationship (SAR) Studies : Synthesize analogs (e.g., replacing butan-2-yl with cyclohexyl) to isolate critical pharmacophores .

Q. How can computational tools predict and validate target interactions for this compound?

• Workflow :

• Molecular Docking : Use AutoDock Vina to model binding to kinase ATP pockets (PDB IDs: 1XKK, 2JDO). Focus on hydrogen bonds with quinazoline carbonyl groups .
• Molecular Dynamics (MD) Simulations : Run 100-ns simulations (GROMACS) to assess binding stability under physiological conditions (310 K, 0.15 M NaCl) .
• Validation : Correlate computational binding scores (ΔG) with experimental IC₅₀ values from kinase assays .